Cas no 2225169-46-8 (3-Cyclopropyl-5-(morpholino)phenylboronic acid)

• Product Name: 3-Cyclopropyl-5-(morpholino)phenylboronic acid
• CAS No: 2225169-46-8
• MF: C₁₃H₁₈BNO₃
• MW: 247.10
• CID: 5143033
• PubChem ID: 133555328
• Update Time: 2025-09-28

3-Cyclopropyl-5-(morpholino)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-5-(morpholino)phenylboronic acid
• 2225169-46-8
• (3-Cyclopropyl-5-morpholinophenyl)boronic acid

• Inchi： 1S/C13H18BNO3/c16-14(17)12-7-11(10-1-2-10)8-13(9-12)15-3-5-18-6-4-15/h7-10,16-17H,1-6H2
• InChI Key： FUBSSQQCKREMDG-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(N2CCOCC2)=CC(C2CC2)=C1

Computed Properties

• Exact Mass: 247.1379736g/mol
• Monoisotopic Mass: 247.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9Ų

Additional information on 3-Cyclopropyl-5-(morpholino)phenylboronic acid

Comprehensive Overview of 3-Cyclopropyl-5-(morpholino)phenylboronic acid (CAS No. 2225169-46-8)

3-Cyclopropyl-5-(morpholino)phenylboronic acid (CAS No. 2225169-46-8) is a highly versatile boronic acid derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique cyclopropyl and morpholino substituents, serves as a critical building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Its molecular structure, combining a phenylboronic acid core with cyclic moieties, offers exceptional reactivity and stability, making it a preferred choice for researchers developing novel pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in boronic acid derivatives like 3-Cyclopropyl-5-(morpholino)phenylboronic acid is driven by their pivotal role in drug discovery, particularly in the synthesis of kinase inhibitors and other targeted therapies. With the rise of personalized medicine and the demand for precision therapeutics, this compound’s ability to facilitate the construction of complex heterocycles aligns perfectly with current trends in small-molecule drug development. Additionally, its applications extend to OLED materials and catalysis, where its electronic properties enhance performance in optoelectronic devices and green chemistry initiatives.

One of the most frequently searched questions regarding CAS No. 2225169-46-8 revolves around its solubility and handling protocols. Researchers often inquire about optimal solvents (e.g., THF, DMF, or aqueous mixtures) and storage conditions to maintain its stability. Another hot topic is its use in click chemistry and bioorthogonal reactions, where its boronic acid group enables selective labeling and conjugation in biological systems. These applications are particularly relevant in the context of proteomics and diagnostic imaging, addressing the need for non-invasive detection methods.

From a synthetic perspective, the cyclopropyl ring in 3-Cyclopropyl-5-(morpholino)phenylboronic acid introduces steric constraints that can modulate the stereoselectivity of cross-coupling reactions, a feature highly valued in asymmetric synthesis. Meanwhile, the morpholino group enhances solubility and bioavailability, making it a strategic component in the design of CNS-targeting drugs. Recent publications highlight its utility in constructing BTK inhibitors and EGFR modulators, underscoring its relevance in oncology research.

Environmental and regulatory considerations also play a role in the discourse around this compound. While it is not classified as a hazardous material, its handling requires standard laboratory precautions to ensure safety. The compound’s compatibility with green chemistry principles—such as low toxicity and minimal waste generation—further elevates its profile in sustainable industrial applications. As the scientific community shifts toward benign-by-design methodologies, 3-Cyclopropyl-5-(morpholino)phenylboronic acid exemplifies how functional group integration can align synthetic efficiency with environmental stewardship.

In summary, 3-Cyclopropyl-5-(morpholino)phenylboronic acid (CAS No. 2225169-46-8) stands at the intersection of innovation and practicality, addressing key challenges in drug development, materials science, and sustainable chemistry. Its multifaceted applications, coupled with its structural ingenuity, ensure its continued prominence in both academic and industrial research landscapes.